Cas no 2640974-03-2 (N-(2,4-difluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine)

• Product Name: N-(2,4-difluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine
• CAS No: 2640974-03-2
• MF: C₁₆H₁₅F₂N₅O
• MW: 331.320009469986
• CID: 5319673
• PubChem ID: 155799126
• Update Time: 2025-07-02

N-(2,4-difluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Difluorophenyl)-9-[(tetrahydro-2-furanyl)methyl]-9H-purin-6-amine
• 2640974-03-2
• F6796-0639
• N-(2,4-difluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine
• AKOS040731579

• Inchi： 1S/C16H15F2N5O/c17-10-3-4-13(12(18)6-10)22-15-14-16(20-8-19-15)23(9-21-14)7-11-2-1-5-24-11/h3-4,6,8-9,11H,1-2,5,7H2,(H,19,20,22)
• InChI Key： CKEWXYZKIUVDHG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NC1C2=C(N=CN=1)N(C=N2)CC1CCCO1)F

Computed Properties

• Exact Mass: 331.12446644g/mol
• Monoisotopic Mass: 331.12446644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 492.6±55.0 °C(Predicted)
• pka: 2.23±0.10(Predicted)

Additional information on N-(2,4-difluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine

Comprehensive Analysis of N-(2,4-difluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine (CAS No. 2640974-03-2)

The compound N-(2,4-difluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine, identified by its CAS No. 2640974-03-2, is a purine derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a difluorophenyl group and a tetrahydrofuran (oxolan) moiety, which enhances its binding affinity and selectivity in target interactions. Researchers are increasingly interested in this compound due to its potential applications in kinase inhibition and cancer therapeutics, aligning with current trends in precision medicine.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in drug discovery and personalized treatment. The structural attributes of N-(2,4-difluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine make it a promising candidate for modulating enzyme activity, particularly in pathways associated with cell proliferation and apoptosis. Its fluorinated aromatic ring contributes to metabolic stability, a critical factor in optimizing drug bioavailability and half-life—key considerations in modern pharmacology.

The synthesis of CAS No. 2640974-03-2 involves multi-step organic reactions, including nucleophilic substitution and protecting group strategies, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. These methods ensure compliance with stringent quality control standards, addressing the growing emphasis on reproducibility and data transparency in scientific research.

From a commercial perspective, N-(2,4-difluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine is gaining traction among contract research organizations (CROs) and academic laboratories focused on medicinal chemistry. Its versatility extends to high-throughput screening platforms, where it serves as a scaffold for developing novel therapeutic agents. Additionally, its lipophilicity and hydrogen-bonding capacity are being explored to enhance blood-brain barrier penetration, a hot topic in neurological disorder research.

Environmental and safety profiles of this compound are also under scrutiny, reflecting broader industry shifts toward green chemistry and sustainable practices. Regulatory guidelines emphasize minimizing hazardous byproducts during synthesis, aligning with global initiatives like the UN Sustainable Development Goals. Researchers are investigating biodegradable alternatives for solvents and reagents used in its production, further underscoring its relevance in contemporary ethical research.

In summary, N-(2,4-difluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine (CAS No. 2640974-03-2) represents a convergence of innovative chemistry and biomedical application. Its study addresses pressing questions in drug design, such as improving target specificity and reducing off-target effects, while also resonating with public interest in cutting-edge therapies. As scientific inquiry evolves, this compound is poised to play a pivotal role in shaping the future of pharmaceutical innovation.